![molecular formula C9H9F3O2 B179778 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene CAS No. 106854-74-4](/img/structure/B179778.png)
1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene
Overview
Description
1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene, also known as Anisole trifluoroethyl ether, is an organic compound with the molecular formula C10H11F3O2. It is a colorless liquid that is used as a solvent in various chemical reactions. This compound has gained significant attention in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene is not well understood. However, studies have shown that this compound can interact with various biological targets such as enzymes, receptors, and ion channels. It is believed that this compound can modulate the activity of these targets, leading to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene can exhibit various biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antioxidant properties. It has also been shown to have neuroprotective effects and can improve cognitive function. Additionally, this compound has been shown to have anticancer properties and can inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene has several advantages as a solvent in lab experiments. It has a high boiling point, low toxicity, and is stable under various reaction conditions. However, it also has some limitations. It can be difficult to remove from reaction mixtures, and it can interfere with some analytical techniques such as NMR spectroscopy.
Future Directions
There are several future directions for research on 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene. One potential area of research is the development of new synthetic methods for this compound. Another area of research is the investigation of its potential applications in the field of medicine. Studies can be conducted to determine its efficacy as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, research can be conducted to determine its potential as a drug delivery system for various drugs. Overall, 1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene has significant potential for various scientific research applications.
Scientific Research Applications
1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene has been extensively used as a solvent in various chemical reactions such as Suzuki coupling, Heck reaction, and Sonogashira coupling. It has also been used as a reagent in the synthesis of various organic compounds. Apart from its use as a solvent, this compound has gained significant attention in scientific research due to its potential applications in the field of medicine.
properties
CAS RN |
106854-74-4 |
---|---|
Product Name |
1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene |
Molecular Formula |
C9H9F3O2 |
Molecular Weight |
206.16 g/mol |
IUPAC Name |
1-methoxy-2-(2,2,2-trifluoroethoxy)benzene |
InChI |
InChI=1S/C9H9F3O2/c1-13-7-4-2-3-5-8(7)14-6-9(10,11)12/h2-5H,6H2,1H3 |
InChI Key |
GGHKOUKNEONUKL-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1OCC(F)(F)F |
Canonical SMILES |
COC1=CC=CC=C1OCC(F)(F)F |
synonyms |
1-Methoxy-2-(2,2,2-trifluoroethoxy)benzene |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.